Cas no 2172082-79-8 (2-({(9H-fluoren-9-yl)methoxycarbonyl}(3-methylpyrrolidin-3-yl)amino)acetic acid)

• Product Name: 2-({(9H-fluoren-9-yl)methoxycarbonyl}(3-methylpyrrolidin-3-yl)amino)acetic acid
• CAS No: 2172082-79-8
• MF: C₂₂H₂₄N₂O₄
• MW: 380.436965942383
• CID: 5973023
• PubChem ID: 165862097
• Update Time: 2025-10-22

2-({(9H-fluoren-9-yl)methoxycarbonyl}(3-methylpyrrolidin-3-yl)amino)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({(9H-fluoren-9-yl)methoxycarbonyl}(3-methylpyrrolidin-3-yl)amino)acetic acid
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(3-methylpyrrolidin-3-yl)amino)acetic acid
• 2172082-79-8
• EN300-1556559

• Inchi： 1S/C22H24N2O4/c1-22(10-11-23-14-22)24(12-20(25)26)21(27)28-13-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,19,23H,10-14H2,1H3,(H,25,26)
• InChI Key： RRMLPSQLMGGZLB-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N(CC(=O)O)C1(C)CNCC1)=O

Computed Properties

• Exact Mass: 380.17360725g/mol
• Monoisotopic Mass: 380.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 78.9Ų

Additional information on 2-({(9H-fluoren-9-yl)methoxycarbonyl}(3-methylpyrrolidin-3-yl)amino)acetic acid

Recent Advances in the Study of 2-({(9H-fluoren-9-yl)methoxycarbonyl}(3-methylpyrrolidin-3-yl)amino)acetic acid (CAS: 2172082-79-8)

The compound 2-({(9H-fluoren-9-yl)methoxycarbonyl}(3-methylpyrrolidin-3-yl)amino)acetic acid (CAS: 2172082-79-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorenylmethoxycarbonyl (Fmoc) protecting group and 3-methylpyrrolidine moiety, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel bioactive compounds.

One of the key areas of research involving this compound is its role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used for temporary protection of amino groups during peptide synthesis, and the incorporation of the 3-methylpyrrolidine structure adds steric and electronic effects that can influence the efficiency and selectivity of peptide coupling reactions. Recent publications have highlighted its utility in the synthesis of complex peptides with improved yields and reduced side reactions.

In addition to its synthetic applications, 2-({(9H-fluoren-9-yl)methoxycarbonyl}(3-methylpyrrolidin-3-yl)amino)acetic acid has been investigated for its potential pharmacological properties. Preliminary studies suggest that derivatives of this compound may exhibit activity against certain enzymes involved in inflammatory pathways, making it a candidate for the development of new anti-inflammatory agents. Researchers are also exploring its use in prodrug design, where its structural features could enhance drug stability and bioavailability.

Recent advancements in analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have facilitated the characterization and quantification of this compound in complex matrices. These methods are critical for ensuring the purity and quality of the compound in both research and industrial settings. Furthermore, computational modeling studies have provided insights into the molecular interactions and stability of this compound, aiding in the rational design of derivatives with optimized properties.

The safety and regulatory aspects of 2-({(9H-fluoren-9-yl)methoxycarbonyl}(3-methylpyrrolidin-3-yl)amino)acetic acid have also been a focus of recent investigations. Toxicity studies and environmental impact assessments are underway to ensure its safe use in pharmaceutical applications. Regulatory agencies are closely monitoring the development of this compound, given its potential for widespread use in drug manufacturing.

In conclusion, the compound 2-({(9H-fluoren-9-yl)methoxycarbonyl}(3-methylpyrrolidin-3-yl)amino)acetic acid (CAS: 2172082-79-8) represents a versatile and promising tool in chemical biology and pharmaceutical research. Its applications in peptide synthesis, drug development, and enzyme inhibition continue to expand, driven by ongoing research and technological advancements. Future studies are expected to further elucidate its mechanisms of action and explore its potential in novel therapeutic strategies.